Cas no 853296-94-3 (3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline)

3-[(4-Methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and piperazine functional groups. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical applications. The 4-methylpiperazine moiety contributes to improved solubility and bioavailability, while also serving as a key pharmacophore in bioactive molecules. This compound’s structural features enable its use in the development of CNS-targeting drugs, kinase inhibitors, and other therapeutic agents. Its well-defined reactivity profile allows for selective modifications, facilitating efficient derivatization in medicinal chemistry and material science research. High purity and stability further support its utility in advanced synthetic workflows.

3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline structure

853296-94-3 structure

Product Name:3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline

CAS No:853296-94-3

MF:C₁₃H₁₈F₃N₃

MW:273.297333240509

MDL:MFCD26394900

CID:664605

PubChem ID:23155052

Update Time:2025-06-08

3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 3-[(4-methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-
- 3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline
- 3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoro-methyl)aniline
- 3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)-benzenamine
- Benzenamine,3-[(4-methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)
- 3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)aniline
- DYBVNOUCRJYHCQ-UHFFFAOYSA-N
- n-(1h-indazol-5-yl)-6-nitro-2-phenyl-4-quinazolinamine
- 3-(4-Methylpiperazin-1-yl)methyl-5-trifluoromethylaniline
- 3-(4-methylpiper
- 3-[(4-Methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)benzenamine (ACI)
- 3-(4-Methylpiperazin-1-ylmethyl)-5-trifluoromethylaniline
- 3-[(4-Methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)benzenamine
- [3-[(4-Methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)phenyl]amine
- AKOS027324919
- 853296-94-3
- F50839
- 3-(4-methylpiperazin-1-ylmethyl)-5-(trifluoromethyl)aniline
- AS-48544
- SCHEMBL545449
- 3-(4-methylpiperazin-1-ylmethyl)-5-trifluoromethyl-aniline
- 461037-31-0
- MFCD26394900
- DB-304318
- DTXSID10631061
- 3-((4-Methyl-1-piperazinyl)methyl)-5-(trifluoromethyl)benzenamine
- TQP0793
- UOGAEIJVNAUWLR-UHFFFAOYSA-O
- MDL： MFCD26394900
- Inchi： 1S/C13H18F3N3/c1-18-2-4-19(5-3-18)9-10-6-11(13(14,15)16)8-12(17)7-10/h6-8H,2-5,9,17H2,1H3
- InChI Key： DYBVNOUCRJYHCQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(CN2CCN(C)CC2)C=C(N)C=1)(F)F

Computed Properties

Exact Mass: 273.14500
Monoisotopic Mass: 273.14528207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.5
XLogP3: 1.8

Experimental Properties

PSA: 32.50000
LogP: 2.49200

3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB482928-250 mg	3-((4-Methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)aniline; .	853296-94-3		250MG	€481.70	2023-04-20
abcr	AB482928-1 g	3-((4-Methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)aniline; .	853296-94-3		1g	€1,122.20	2023-04-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M907447-250mg	3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)aniline	853296-94-3	95%	250mg	6,480.00	2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11127-5g	3-((4-methylpiperazin-1-yl)methyl)-5-(trifluoromethyl)aniline	853296-94-3	95%	5g	$1420	2023-09-07
eNovation Chemicals LLC	D760904-250mg	Benzenamine, 3-[(4-methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-	853296-94-3	95%	250mg	$185	2024-06-07
eNovation Chemicals LLC	D760904-1g	Benzenamine, 3-[(4-methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-	853296-94-3	95%	1g	$420	2024-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTFO21-250MG	3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline	853296-94-3	95%	250MG	￥ 759.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTFO21-1G	3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline	853296-94-3	95%	1g	￥ 1,887.00	2023-04-13
Aaron	AR004MAF-250mg	Benzenamine, 3-[(4-methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-	853296-94-3	95%	250mg	$393.00	2025-01-23
Aaron	AR004MAF-100mg	Benzenamine, 3-[(4-methyl-1-piperazinyl)methyl]-5-(trifluoromethyl)-	853296-94-3	95%	100mg	$249.00	2025-01-23

3-[(4-methylpiperazin-1-yl)methyl]-5-(trifluoromethyl)aniline Production Method

Production Method 1

853296-96-5

853296-94-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → 0 °C
1.2 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 1 h, rt; rt → reflux; 3 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt; rt → 0 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

N-Phenyl-N'-[4-(5H-pyrrolo[3,2-d]pyrimidin-4-yloxy)phenyl]ureas as novel inhibitors of VEGFR and FGFR kinases

Oguro, Yuya; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7150-7163

Production Method 2

109-01-3

328-80-3

853296-94-3

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt
1.2 Reagents: Oxalyl chloride ; rt
1.3 Catalysts: Dimethylformamide ; 1 h, rt
1.4 Solvents: Dichloromethane ; rt → 0 °C
1.5 0 °C; 0 °C → rt; 5 h, rt
1.6 Solvents: Methanol ; rt
1.7 Catalysts: Palladium ; rt
1.8 Reagents: Hydrogen ; 3 h, 1 atm, rt
2.1 Solvents: Tetrahydrofuran ; rt → 0 °C
2.2 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 1 h, rt; rt → reflux; 3 h, reflux; reflux → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, rt; rt → 0 °C
2.4 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

N-Phenyl-N'-[4-(5H-pyrrolo[3,2-d]pyrimidin-4-yloxy)phenyl]ureas as novel inhibitors of VEGFR and FGFR kinases

Oguro, Yuya; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7150-7163